Cas no 647838-08-2 (L-Glutamine,L-valyl-L-leucyl-L-isoleucyl-L-isoleucyl-L-threonyl-L-prolyl-L-arginyl-L-prolyl-)

• Product name: L-Glutamine,L-valyl-L-leucyl-L-isoleucyl-L-isoleucyl-L-threonyl-L-prolyl-L-arginyl-L-prolyl-
• CAS No: 647838-08-2
• MF: C₄₈H₈₅N₁₃O₁₂
• MW: 1036.26841139793
• CID: 416978

L-Glutamine,L-valyl-L-leucyl-L-isoleucyl-L-isoleucyl-L-threonyl-L-prolyl-L-arginyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamine,L-valyl-L-leucyl-L-isoleucyl-L-isoleucyl-L-threonyl-L-prolyl-L-arginyl-L-prolyl-
• L-Glutamine, L-valyl-L-leucyl-L-isoleucyl-L-isoleucyl-L-threonyl-L-prolyl-L-arginyl-L-prolyl- (9CI)

• Inchi： 1S/C48H85N13O12/c1-10-26(7)36(57-39(64)31(23-24(3)4)56-42(67)35(50)25(5)6)43(68)58-37(27(8)11-2)44(69)59-38(28(9)62)46(71)61-22-14-17-33(61)40(65)54-29(15-12-20-53-48(51)52)45(70)60-21-13-16-32(60)41(66)55-30(47(72)73)18-19-34(49)63/h24-33,35-38,62H,10-23,50H2,1-9H3,(H2,49,63)(H,54,65)(H,55,66)(H,56,67)(H,57,64)(H,58,68)(H,59,69)(H,72,73)(H4,51,52,53)/t26-,27-,28+,29-,30-,31-,32-,33-,35-,36-,37-,38-/m0/s1
• InChI Key： UXIZGJZSJBLIGA-PWCIBJBLSA-N
• SMILES： C(O)(=O)[C@H](CCC(N)=O)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H]1CCCN1C(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 1035.64465

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• PSA: 403.76
• pka: 3.53±0.10(Predicted)